N-(cyanomethyl)-1-phenyl-2-sulfanyl-1H-imidazole-5-carboxamide

• IUPAC Name: N-(cyanomethyl)-3-phenyl-2-sulfanylidene-1H-imidazole-4-carboxamide
• InChI: InChI=1S/C12H10N4OS/c13-6-7-14-11(17)10-8-15-12(18)16(10)9-4-2-1-3-5-9/h1-5,8H,7H2,(H,14,17)(H,15,18)
• InChI Key: DCHQDWILVGJETJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=CNC2=S)C(=O)NCC#N
• Molecular Formula: C12H10N4OS
• Molecular Weight: 258.30 g/mol
• CAS No.: 1808535-93-4

Description

The description of a compound typically includes its molecular formula, structure, and the functional groups present. For example, this compound appears to contain a cyanomethyl group (N≡CCH2–), a phenyl group (C6H5), a sulfanyl group (S), and an imidazole ring.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions, starting from readily available starting materials, to produce the desired compound. The synthesis would be designed based on the functional groups present in the molecule.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactivity of a compound is influenced by its structure and the functional groups present. For example, the cyanomethyl group might be reactive towards nucleophiles, while the imidazole ring might participate in acid-base reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and stability, can be determined using various analytical techniques.

Mechanism of Action

If the compound is biologically active, its mechanism of action can be studied. This involves understanding how the compound interacts with biological targets, such as proteins or DNA.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. This includes studying the compound’s effects on cells and animals, and its potential for causing irritation, sensitization, or toxicity.

Future Directions

Future research on the compound could involve studying its potential applications, such as its use as a pharmaceutical drug, a catalyst, or a material in electronics or other industries. This would involve further studies on its properties, reactivity, and safety.